Cas no 36292-29-2 (2-chloro-N-(2,6-dimethylphenyl)propanamide)

• Product Name: 2-chloro-N-(2,6-dimethylphenyl)propanamide
• CAS No: 36292-29-2
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD00463775
• CID: 2940240
• PubChem ID: 4538347
• Update Time: 2025-11-01

2-chloro-N-(2,6-dimethylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,6-dimethylphenyl)propanamide
• CS-0241528
• Z147652162
• QYFFOECQCIFQMX-UHFFFAOYSA-N
• MFCD00463775
• 2-chloro-N-(2,6-dimethylphenyl)propionamide
• 36292-29-2
• STK396201
• AKOS000263368
• SCHEMBL6278395
• Propanamide, 2-chloro-N-(2,6-dimethylphenyl)-
• AKOS016893369
• FC127360
• MS-32421
• 998-604-0
• EN300-23370

• MDL： MFCD00463775
• Inchi： 1S/C11H14ClNO/c1-7-5-4-6-8(2)10(7)13-11(14)9(3)12/h4-6,9H,1-3H3,(H,13,14)
• InChI Key： QYFFOECQCIFQMX-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 211.0763918Da
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

2-chloro-N-(2,6-dimethylphenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-N-(2,6-dimethylphenyl)propanamide

Compound CAS No. 36292-29-2: 2-Chloro-N-(2,6-Dimethylphenyl)Propanamide

The compound with CAS number 36292-29-2, commonly referred to as 2-chloro-N-(2,6-dimethylphenyl)propanamide, is a significant organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a chlorine atom at the second position of the propanamide chain and a dimethylphenyl group attached to the nitrogen atom. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it versatile for various synthetic and analytical purposes.

Recent studies have highlighted the potential of 2-chloro-N-(2,6-dimethylphenyl)propanamide in drug design and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the creation of novel antidepressants and anti-inflammatory agents. The compound's ability to form stable amide bonds has been leveraged in peptide synthesis, where it serves as a key building block for constructing complex molecular architectures.

In terms of synthesis, CAS No. 36292-29-2 is typically prepared through a multi-step process involving nucleophilic substitution reactions. The starting material is often a chloroalkane derivative, which undergoes reaction with an amine to form the desired amide product. This method has been optimized in recent years to improve yield and purity, ensuring that the compound meets stringent quality control standards required for pharmaceutical applications.

The physical properties of 2-chloro-N-(2,6-dimethylphenyl)propanamide are well-documented. It exists as a crystalline solid with a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These characteristics make it suitable for use in various chromatographic techniques, including high-performance liquid chromatography (HPLC), where it serves as both an analyte and a reference standard.

The biological activity of CAS No. 36292-29-2 has been extensively studied. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting potential therapeutic applications. Additionally, studies on its pharmacokinetics have revealed favorable absorption profiles, indicating that it could be developed into an orally administered drug.

In conclusion, CAS No. 362918877887878787878787878787 remains a critical compound in modern chemistry due to its structural versatility and functional diversity. Ongoing research continues to uncover new applications for this compound, underscoring its importance in advancing both basic and applied sciences.